Cas no 5332-96-7 ((4-Nitrophenyl)acetone)

• Product Name: (4-Nitrophenyl)acetone
• CAS No: 5332-96-7
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD00051518
• CID: 85290
• PubChem ID: 219367
• Update Time: 2025-04-18

(4-Nitrophenyl)acetone Chemical and Physical Properties

Names and Identifiers

• 4-Nitrophenylacetone
• 1-(4-Nitrophenyl)-2-propanone
• 1-(4-nitrophenyl)propan-2-one
• 1-(4-Nitrophenyl)acetone
• 1-(4-nitro-phenyl)-propan-2-one
• 2-Propanone,1-(4-nitrophenyl)
• 4-nitrobenzyl methyl ketone
• 4-nitrophenyl-2-propanone
• 4'-nitrophenylpropane-2-one
• p-nitrophenylacetone
• 1-(p-Nitrophenyl)-2-propanone
• Methyl 4-nitrobenzyl ketone
• NSC 581
• 2-Propanone, 1-(4-nitrophenyl)-
• GEWWCWZGHNIUBW-UHFFFAOYSA-N
• NSC581
• p-Nitrophenylazeton
• PubChem18646
• (4-Nitrophenyl)acetone
• 1-(4-Nitrophenyl)acetone #
• (P-NITROPHENYL)ACETONE
• 2-Propanone,1-(4-nitrophenyl)-
• 1-(4-nitrophenyl)-propan-2-one
• 1-(4-nitro-phenyl)-propan-2-
• A829515
• MFCD00051518
• AS-33010
• 5332-96-7
• DTXSID60277054
• Gamma-butyrolactone(GBL)
• AKOS000216019
• FT-0619272
• SY226853
• SCHEMBL43494
• EN300-305301
• NSC-581
• DB-052299

• MDL： MFCD00051518
• Inchi： 1S/C9H9NO3/c1-7(11)6-8-2-4-9(5-3-8)10(12)13/h2-5H,6H2,1H3
• InChI Key： GEWWCWZGHNIUBW-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=CC(=CC=1)[N+](=O)[O-]
• BRN： 1953054

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Molecular Weight: 179.17
• XLogP3: 1.8
• Topological Polar Surface Area: 62.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.212±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 205-206 °C (decomposition)
• Boiling Point: 307.5°Cat760mmHg
• Flash Point: 146.4°C
• Refractive Index: 1.549
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• Water Partition Coefficient: Insoluble in water, soluble in usual organic solvents.
• PSA: 62.89000
• LogP: 2.24950
• Solubility: Not determined

(4-Nitrophenyl)acetone Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S23-S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25